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Compound of Interest

Compound Name: TMC647055 Choline salt

Cat. No.: B1191612

Executive Summary & Compound Profile

TMC647055 is a potent, non-nucleoside NS5B polymerase inhibitor developed for the
treatment of Hepatitis C Virus (HCV). The Choline salt form is engineered to enhance the

aqueous solubility of the parent indole derivative, facilitating oral bioavailability and formulation.

Critical Safety Context: Because TMC647055 exhibits antiviral activity at nanomolar
concentrations (ICso = 82 nM), it must be classified as a High Potency Active Pharmaceutical
Ingredient (HPAPI) for disposal purposes. Its enhanced solubility as a choline salt significantly
increases the risk of rapid aquatic contamination if improperly discarded.
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Property Data Operational Implication

Verify label matches exactly

Compound Name TMC647055 Choline Salt o
(Salt forms differ in MW).

Bioactive; treat as
HCV NS5B Polymerase ) )
Class - cytotoxic/teratogenic hazard
Inhibitor ) ]
until proven otherwise.

High Potency. Requires

Potency (ICso ~34 - 82 nM (Genotype 1b
y (IC=0) ( P ) containment (OEB 3+).

High Aquatic Mobility. ZERO

Solubility High (Aqueous/Alcohol) o
drain disposal.

Non-RCRA Listed (Default to

Incineration Only. Do not
Waste Code "Non-Regulated

. landfill.
Pharmaceutical")

Biological Justification for Strict Disposal (The "Why")

To understand the disposal rigor, one must appreciate the mechanism. TMC647055 binds to
the "Thumb 1" domain of the HCV NS5B polymerase, causing a conformational change that

locks the enzyme in an inactive state.

Why this matters for disposal: The molecule is designed to be chemically stable enough to
survive gastric pH and metabolic first-pass to reach the liver. This stability means it does not

degrade instantly in the environment.
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Figure 1: Mechanism of Action illustrating the high-affinity binding that necessitates HPAPI-level

disposal protocols.

Disposal Workflow & Decision Tree

This protocol uses a "Zero-Drain" policy. The choline salt's solubility makes it a prime candidate
for bypassing standard wastewater treatment filters if flushed.

Step-by-Step Disposal Protocol

A. Solid Waste (Pure Compound or Spill Debris)
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e Segregation: Do not mix with general trash or biohazard waste (unless contaminated with
blood/virus). Use a dedicated Chemical Waste container.

» Containerization: Place solids in a screw-top high-density polyethylene (HDPE) jar.

e Labeling: Label clearly: "Non-RCRA Regulated Chemical Waste - Solid. Contains
TMC647055 (Antiviral API).[1][2][3][4][5][6] Incinerate Only."

B. Liquid Waste (Stock Solutions in DMSO/Water)

e Solvent Compatibility: TMC647055 is often dissolved in DMSO or Methanol. Ensure your
waste stream is compatible with organic solvents.

e Adsorption (Preferred for small volumes <10mL): Absorb the liquid onto vermiculite or
charcoal in a solid waste jar. This stabilizes the compound and prevents leaks.

o Bulk Liquid: Pour into a "Flammable/Organic" waste carboy.

o Critical Check: If the solution is >90% water (aqueous), do NOT pour it into the organic
solvent carboy without checking EHS guidelines, as this can create phase separation.
Instead, use a dedicated "Aqueous Toxic" waste stream.

C. Trace Residue (Glassware/Weighing Boats)[3]

e Triple Rinse Protocol:
o Rinse 1: Methanol or DMSO (Solubilizes the lipophilic indole core).
o Rinse 2: Ethanol.
o Rinse 3: Water.

o Action: Collect ALL rinsates into the Liquid Waste stream. Do not pour rinsates down the
sink.

o Validation: Once triple-rinsed, the glassware is considered "RCRA Empty" and can be
washed normally.
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Figure 2: Decision tree for segregating TMC647055 waste streams based on physical state and

solvent composition.

Emergency Procedures
Spill Cleanup (Solid Powder):

o PPE: Wear double nitrile gloves, safety goggles, and an N95 or P100 respirator. The choline

salt dust is likely an inhalation irritant and biologically active.

e Containment: Do not dry sweep. Cover the spill with a damp paper towel (dampened with

water or methanol) to prevent dust generation.

e Removal: Scoop the damp material into the Solid Waste container.

o Decontamination: Wipe the surface with 10% Bleach (Sodium Hypochlorite) followed by 70%

Ethanol. Note: Bleach oxidizes the indole ring, aiding in chemical deactivation.

Accidental Exposure:

o Skin Contact: Wash immediately with soap and copious water for 15 minutes. The choline

salt facilitates skin absorption; speed is critical.

o Eye Contact: Flush with water for 15 minutes. Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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